Cas no 898373-13-2 (3-4-(propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide)

• Product Name: 3-4-(propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide
• CAS No: 898373-13-2
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5480208
• PubChem ID: 7385734
• Update Time: 2025-06-30

3-4-(propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024670345
• 3-[(4-propan-2-yloxybenzoyl)amino]-1-benzofuran-2-carboxamide
• 898373-13-2
• F2688-0032
• 3-(4-isopropoxybenzamido)benzofuran-2-carboxamide
• 3-[4-(propan-2-yloxy)benzamido]-1-benzofuran-2-carboxamide
• SCHEMBL2219280
• 3-4-(propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H18N2O4/c1-11(2)24-13-9-7-12(8-10-13)19(23)21-16-14-5-3-4-6-15(14)25-17(16)18(20)22/h3-11H,1-2H3,(H2,20,22)(H,21,23)
• InChI Key： VXHXUVAIDUAPAE-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=C(C2C=CC=CC1=2)NC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-4-(propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide

3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide (CAS No. 898373-13-2): An Overview

3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide (CAS No. 898373-13-2) is a compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising results in various studies, particularly in the areas of anti-inflammatory and anti-cancer activities.

The chemical structure of 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide consists of a benzofuran core linked to a benzamido group, with an isopropoxy substituent on the benzene ring. This specific arrangement of functional groups contributes to its pharmacological properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the anti-inflammatory potential of 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. These findings suggest that 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide has also shown promising anti-cancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide has been studied to evaluate its suitability for clinical development. Initial findings indicate that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic properties and assess its safety and efficacy in animal models.

The synthetic route for the preparation of 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the benzofuran core, the introduction of the isopropoxy substituent, and the coupling with the benzamido group. These synthetic methods are scalable and can be adapted for large-scale production if necessary.

In conclusion, 3-4-(Propan-2-yloxy)benzamido-1-benzofuran-2-carboxamide (CAS No. 898373-13-2) is a promising compound with potential therapeutic applications in both anti-inflammatory and anti-cancer treatments. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound may become an important tool in the development of novel therapeutic strategies for a variety of diseases.